Cas no 842140-51-6 (3,5-Difluorobenzoylacetonitrile)

3,5-Difluorobenzoylacetonitrile structure

842140-51-6 structure

Product Name:3,5-Difluorobenzoylacetonitrile

CAS No:842140-51-6

MF:C₉H₅F₂NO

MW:181.138909101486

MDL:MFCD02260784

CID:716262

PubChem ID:2758255

Update Time:2025-04-19

3,5-Difluorobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

- Benzenepropanenitrile,3,5-difluoro-b-oxo-
- 3-(3,5-difluorophenyl)-3-oxopropanenitrile
- 3,5-Difluorobenzoylacetonitrile
- 3,5-Difluoro-b-oxo-benzenepropanenitrile
- FT-0604195
- Z317041998
- EN300-67069
- AKOS000170787
- MFCD02260784
- AMY2045
- YSCK0781
- CS-0108757
- YNNWBLSXFFMWQX-UHFFFAOYSA-N
- PS-8535
- 3-(3,5-difluoro-phenyl)-3-oxo-propionitrile
- 3,5-difluorobenzoyl-acetonitrile
- DTXSID30374241
- 842140-51-6
- 3,5-difluoro-beta-oxo-benzenepropanenitrile
- SCHEMBL1989864
- C78498
- DIPHENYLPHOSPHONOACETICACIDETHYLESTER
- SY185148
- MDL： MFCD02260784
- Inchi： 1S/C9H5F2NO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5H,1H2
- InChI Key： YNNWBLSXFFMWQX-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C(CC#N)=O)C=1)F

Computed Properties

Exact Mass: 181.03400
Monoisotopic Mass: 181.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.9A^2
XLogP3: 1.7

Experimental Properties

Density: 1.3
Melting Point: 102-105°C
Boiling Point: 303.7°C at 760 mmHg
Flash Point: 137.5°C
Refractive Index: 1.497
PSA: 40.86000
LogP: 2.06118

3,5-Difluorobenzoylacetonitrile Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38

3,5-Difluorobenzoylacetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Difluorobenzoylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019113147-5g	3-(3,5-Difluorophenyl)-3-oxopropanenitrile	842140-51-6	95%	5g	$360.79	2023-08-31
Chemenu	CM158365-5g	3,5-Difluorobenzoylacetonitrile	842140-51-6	95%	5g	$309	2021-06-17
Fluorochem	022383-1g	3,5-Difluorobenzoylacetonitrile	842140-51-6	96%	1g	￡194.00	2022-02-28
Fluorochem	022383-5g	3,5-Difluorobenzoylacetonitrile	842140-51-6	96%	5g	￡654.00	2022-02-28
Fluorochem	022383-25g	3,5-Difluorobenzoylacetonitrile	842140-51-6	96%	25g	￡2362.00	2022-02-28
abcr	AB166979-1 g	3,5-Difluorobenzoylacetonitrile; 96%	842140-51-6		1g	€457.50	2022-06-11
abcr	AB166979-2 g	3,5-Difluorobenzoylacetonitrile; 96%	842140-51-6		2g	€675.10	2022-06-11
Chemenu	CM158365-5g	3,5-Difluorobenzoylacetonitrile	842140-51-6	95%	5g	$309	2022-06-10
Apollo Scientific	PC9047-250mg	3,5-Difluorobenzoylacetonitrile	842140-51-6		250mg	£118.00	2025-02-22
TRC	D457233-100mg	3,5-Difluorobenzoylacetonitrile	842140-51-6		100mg	$133.00	2023-05-18

3,5-Difluorobenzoylacetonitrile Related Literature

1. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143

Related Categories

842140-51-6 (3,5-Difluorobenzoylacetonitrile) Related Products

Recommended suppliers

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Cas no 842140-51-6 (3,5-Difluorobenzoylacetonitrile)

3,5-Difluorobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,5-Difluorobenzoylacetonitrile Security Information

3,5-Difluorobenzoylacetonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,5-Difluorobenzoylacetonitrile Pricemore >>

3,5-Difluorobenzoylacetonitrile Related Literature

Related Categories

842140-51-6 (3,5-Difluorobenzoylacetonitrile) Related Products